Cas no 65032-05-5 (Pyrazine, (1-methylethoxy)-)
Pyrazine, (1-methylethoxy)- structure
Product Name:Pyrazine, (1-methylethoxy)-
CAS No:65032-05-5
MF:C7H10N2O
MW:138.167101383209
CID:409456
PubChem ID:13256886
Update Time:2025-04-19
Pyrazine, (1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, (1-methylethoxy)-
- 2-propan-2-yloxypyrazine
- 2-isopropoxypyrazine
- 2-propan-2-yloxy-1,4-dihydropyrazine
- isopropoxy-pyrazine
- Pyrazine,(1-methylethoxy)
- 2-[(Propan-2-yl)oxy]pyrazine
- SCHEMBL4272999
- DTXSID20532373
- 65032-05-5
-
- Inchi: 1S/C7H10N2O/c1-6(2)10-7-5-8-3-4-9-7/h3-6H,1-2H3
- InChI Key: HXTSOMZAFUTVCP-UHFFFAOYSA-N
- SMILES: O(C1C=NC=CN=1)C(C)C
Computed Properties
- Exact Mass: 138.07900
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 95.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01000
- LogP: 1.26380
Pyrazine, (1-methylethoxy)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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